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Compound of Interest

Compound Name: Allylhydrazine hydrochloride

CAS No.: 52207-83-7

Cat. No.: B1208936

Get Quote

Allylhydrazine hydrochloride (CAS Number: 52207-83-7) is a specialized chemical reagent

that, despite its relatively simple structure, serves as a critical building block in diverse fields

ranging from pharmaceutical synthesis to advanced molecular imaging.[1][2][3][4][5] As the

hydrochloride salt of allylhydrazine, it offers improved stability and handling characteristics

compared to its free base form. For drug development professionals and researchers,

understanding the nuances of its synthesis, reactivity, and handling is paramount to leveraging

its full potential. This guide provides a senior application scientist's perspective on the core

technical aspects of allylhydrazine hydrochloride, moving beyond simple data recitation to

explain the causality behind its application and methodologies.

Physicochemical Properties and Identification
A precise understanding of a reagent's properties is the foundation of its effective use.

Allylhydrazine hydrochloride is a water-soluble solid whose key identifiers and properties are

summarized below.
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Property Value Source(s)

CAS Number 52207-83-7 [1][3][4][6]

Molecular Formula C₃H₉ClN₂ [3][4]

Molecular Weight 108.57 g/mol [2][3][4][5]

IUPAC Name
prop-2-

enylhydrazine;hydrochloride
[2]

Synonyms 1-Allylhydrazine hydrochloride [5][7]

InChI Key
PWGPATVPEGLIAN-

UHFFFAOYSA-N
[4]

Appearance Solid [3]

Synthesis Strategies: A Tale of Selectivity
The synthesis of allylhydrazine is deceptively challenging. The primary difficulty lies in

controlling the degree of alkylation on the hydrazine molecule. Understanding the evolution of

synthetic methodologies highlights a core principle of organic chemistry: the strategic use of

protecting groups to achieve selectivity.

The Classical Approach: Direct Allylation
The traditional method involves the direct reaction of a hydrazine salt, typically hydrazine

hydrate, with an allyl halide (e.g., allyl bromide or chloride).[8]

Causality Behind the Challenge: Hydrazine (H₂N-NH₂) possesses two nucleophilic nitrogen

atoms, and the initial product, allylhydrazine, is itself a nucleophile. This leads to a competitive

reaction where the newly formed allylhydrazine can react with another molecule of allyl halide,

resulting in the formation of undesired di- and tri-substituted byproducts. This lack of selectivity

complicates purification and significantly lowers the yield of the desired mono-allylated product.

[8] The similar boiling points of the derivatives make separation by distillation inefficient.[8]

The Modern Approach: Protecting Group Strategy
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To overcome the selectivity issue, a more sophisticated approach employs protecting groups.

This methodology temporarily blocks one of the reactive sites on the hydrazine molecule,

directing the allylation to a specific position.

Workflow Rationale: By using a protecting group like tert-Butoxycarbonyl (Boc), it is possible to

synthesize tri-Boc-hydrazine. This protected intermediate can then be selectively mono-

allylated. The subsequent removal of the Boc groups under acidic conditions yields the desired

allylhydrazine, which can then be converted to its hydrochloride salt. This multi-step process,

while longer, is vastly superior in terms of selectivity, reproducibility, and overall yield, making it

the preferred method in a research and development setting where product purity is critical.[8]
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Fig. 1: Comparison of synthesis routes for Allylhydrazine.
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Experimental Protocol: Synthesis via Boc-Protected Intermediate This is a representative

protocol based on established chemical principles.

Protection: React hydrazine with an excess of di-tert-butyl dicarbonate (Boc)₂O in a suitable

solvent like dioxane to form the protected hydrazine intermediate.

Allylation: Treat the Boc-protected hydrazine with allyl bromide in the presence of a base

(e.g., sodium hydride) in an aprotic solvent like THF. The bulky Boc groups sterically hinder

over-alkylation, ensuring mono-substitution.

Deprotection & Salt Formation: Add a 4 M solution of HCl in dioxane to the protected

allylhydrazine intermediate.[9] This simultaneously removes the Boc protecting groups and

forms the stable hydrochloride salt.

Isolation: Concentrate the reaction mixture under reduced pressure to afford the crude

Allylhydrazine hydrochloride.

Purification & Validation: Recrystallize the crude product from a suitable solvent system (e.g.,

ethanol/ether). The purity and identity of the final product should be confirmed by analytical

techniques such as NMR spectroscopy, HPLC, and mass spectrometry.

Applications in Research and Drug Development
The utility of Allylhydrazine hydrochloride stems from its bifunctional nature: the reactive

hydrazine moiety and the versatile allyl group.

Intermediate in Pharmaceutical Synthesis
Allylhydrazine is a key precursor for synthesizing complex heterocyclic compounds, which form

the core of many therapeutic agents. The hydrazine group is crucial for forming pyrazole and

pyridazine rings, common scaffolds in medicinal chemistry.

Case Study: Angiogenesis Inhibitors: Allylhydrazine is used in the synthesis of 1-allyl-5-

chloro-3-methyl-1H-pyrazol-4-ylamine, an intermediate in the development of potent

mitosis/angiogenesis inhibitors for cancer treatment.[10] The synthesis involves the

condensation of allylhydrazine with a cyano-enoate ester to form the pyrazole ring.[10]
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Case Study: Antihypertensives: While not a direct precursor, its structural relative, hydrazine,

is fundamental to the synthesis of drugs like Hydralazine, a vasodilator used to treat

hypertension.[11][12][13] The study of related hydrazine derivatives informs the broader

understanding of this chemical class.

Probe for In Vivo Molecular Imaging
A novel and exciting application is in the field of diagnostic imaging. Allylhydrazine has been

demonstrated as a chemical reporter for imaging oxidative stress in vivo using ultrasound.

Mechanism of Action: Allylhydrazine reacts with reactive oxygen species (ROS), such as

radical oxidants, in a chemical reaction that produces nitrogen (N₂) and propylene gas.[14]

When allylhydrazine is encapsulated within liposomes and administered intravenously, this

reaction can be triggered in tissues experiencing high levels of oxidative stress—a hallmark of

inflammatory diseases.[14] The locally generated gas molecules nucleate to form

microbubbles, which are highly echogenic and can be detected by clinical ultrasound systems.

[14][15] This provides a non-invasive method to visualize and map disease biomarkers that are

not accessible to traditional antibody-based contrast agents.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://patents.google.com/patent/US7220858B2/en
https://jddtonline.info/index.php/jddt/article/download/2099/1546
https://www.scirp.org/journal/paperinformation?paperid=134737
https://murthylab.berkeley.edu/wp-content/uploads/2012/04/Perng-Annals-of-Biomedical-Eng-2012.pdf
https://murthylab.berkeley.edu/wp-content/uploads/2012/04/Perng-Annals-of-Biomedical-Eng-2012.pdf
https://murthylab.berkeley.edu/wp-content/uploads/2012/04/Perng-Annals-of-Biomedical-Eng-2012.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4029424/
https://murthylab.berkeley.edu/wp-content/uploads/2012/04/Perng-Annals-of-Biomedical-Eng-2012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liposome with
Encapsulated
Allylhydrazine

Diseased Tissue with
High Oxidative Stress (ROS)

Systemic
Circulation

Reaction with ROS

Liposome
Uptake

Gas Generation
(N₂ + Propylene)

Microbubble Formation

Ultrasound Detection

Click to download full resolution via product page

Fig. 2: Workflow for ultrasound imaging of oxidative stress using Allylhydrazine.

Safety, Handling, and Toxicology
As with all hydrazine derivatives, strict adherence to safety protocols is non-negotiable.

Hydrazines as a class are known for their potential toxicity, affecting multiple organ systems.

[16][17]
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GHS Hazard Information
Allylhydrazine hydrochloride is associated with the following hazards:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

The GHS signal word is "Warning".[1][4]

Handling and Storage Protocol
Personal Protective Equipment (PPE): Always handle in a well-ventilated area or a chemical

fume hood. Wear tightly fitting safety goggles, chemical-resistant gloves (e.g., nitrile), and a

lab coat.[18]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[18] Keep

away from incompatible materials such as strong oxidizing agents.

Spill Management: In case of a spill, evacuate the area. Use spark-proof tools and non-

combustible absorbent material to collect the spill. Prevent entry into drains.[18]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Toxicological Profile
While specific toxicological data for the hydrochloride salt is limited, studies on related

compounds provide essential context. A study on allylhydrazine HCl showed tumor induction in

Swiss mice, indicating potential carcinogenic properties.[14][15] The LD50 for allylhydrazine

has been reported in mice, but this data should be interpreted with caution and underscores

the need for stringent handling procedures.[14] The potential for toxicity is a critical

consideration in drug development; for instance, the drug candidate LJP1207 was discontinued

partly due to its potentially toxic allylhydrazine structure.[19][20]
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Conclusion
Allylhydrazine hydrochloride is a reagent of significant value for chemists in the

pharmaceutical and life sciences industries. Its utility as a synthetic intermediate for creating

complex molecular architectures is well-established. Furthermore, its innovative application in

the generation of gas microbubbles for ultrasound imaging opens new frontiers in non-invasive

diagnostics. However, its potential toxicity necessitates a thorough understanding of and

adherence to rigorous safety protocols. By appreciating both the synthetic power and the

inherent hazards of this compound, researchers can effectively and safely harness its

capabilities to drive scientific discovery and innovation.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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